Cas no 2361586-60-7 (N-[(1S)-7-Fluoro-1,2,3,4-tetrahydro-1-naphthalenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

• Product Name: N-[(1S)-7-Fluoro-1,2,3,4-tetrahydro-1-naphthalenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• CAS No: 2361586-60-7
• MF: C₁₉H₂₃FN₂O₂
• MW: 330.396528482437
• CID: 5412748
• PubChem ID: 145893910
• Update Time: 2025-05-19

N-[(1S)-7-Fluoro-1,2,3,4-tetrahydro-1-naphthalenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(1S)-7-Fluoro-1,2,3,4-tetrahydro-1-naphthalenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C19H23FN2O2/c1-2-18(23)22-10-8-14(9-11-22)19(24)21-17-5-3-4-13-6-7-15(20)12-16(13)17/h2,6-7,12,14,17H,1,3-5,8-11H2,(H,21,24)/t17-/m0/s1
• InChI Key： MKQIBOBDBPLHBI-KRWDZBQOSA-N
• SMILES： N1(C(=O)C=C)CCC(C(N[C@@H]2C3=C(C=CC(F)=C3)CCC2)=O)CC1

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 571.7±50.0 °C(Predicted)
• pka: 14.70±0.20(Predicted)

Additional information on N-[(1S)-7-Fluoro-1,2,3,4-tetrahydro-1-naphthalenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

Introduction to N-[(1S)-7-Fluoro-1,2,3,4-tetrahydro-1-naphthalenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No: 2361586-60-7)

N-[(1S)-7-Fluoro-1,2,3,4-tetrahydro-1-naphthalenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2361586-60-7, represents a novel class of molecules with potential therapeutic applications. The intricate structure of this molecule, featuring a 7-fluoro-1,2,3,4-tetrahydro-1-naphthalenyl moiety linked to a piperidine ring via an amide bond, suggests a high degree of molecular complexity and specificity.

The pharmacological relevance of this compound is underscored by its unique chemical architecture. The presence of a fluoro substituent in the naphthalene ring is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability and binding affinity. The piperidine scaffold is another key feature, often found in bioactive molecules due to its ability to mimic the conformational flexibility of natural amino acids. This combination of structural elements makes N-[(1S)-7-fluoro-1,2,3,4-tetrahydro-1-naphthalenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific biological pathways. The compound in question has been studied for its potential interaction with various enzymes and receptors. Preliminary computational studies suggest that the fluoro-substituted naphthalene ring may engage in hydrophobic interactions with key residues in target proteins, while the piperidine moiety could facilitate hydrogen bonding. These interactions could potentially modulate the activity of enzymes involved in inflammatory and metabolic pathways.

The synthesis of N-[(1S)-7-fluoro-1,2,3,4-tetrahydro-1-naphthalenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide presents a significant challenge due to its complex stereochemistry. The (1S) configuration at the naphthalene chiral center must be precisely controlled to ensure biological activity. Advanced synthetic techniques, such as asymmetric hydrogenation and chiral auxiliary-assisted methods, have been employed to achieve this level of precision. These methodologies not only highlight the synthetic prowess required but also underscore the importance of stereochemistry in medicinal chemistry.

Evidence from preclinical studies indicates that this compound exhibits notable pharmacological properties. In vitro assays have demonstrated its ability to inhibit the activity of certain enzymes with high selectivity. For instance, it has shown promise in reducing the activity of an enzyme implicated in pain signaling pathways. This selective inhibition could lead to fewer side effects compared to non-selective inhibitors currently on the market. Furthermore, the compound's stability under various physiological conditions makes it a viable candidate for further development.

The potential therapeutic applications of N-[7-fluoro-1,2,3,4-tetrahydro-1-naphthalenyl]-1(1-oxo-2-propen-−⁻))] is vast and multifaceted. Its interaction with biological targets suggests potential roles in treating conditions such as inflammation and metabolic disorders. Additionally, its structural features may make it useful in developing next-generation antiviral and anticancer agents. The incorporation of fluorine into the naphthalene ring not only enhances metabolic stability but also improves bioavailability.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting how N-[(S)-7--Fluoro--
− 12/23/2023